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Compound of Interest

N-Acetyl-N-(2-
Compound Name:
methylpropyl)acetamide

Cat. No.: B154605

N-Acetyl-N-(2-methylpropyl)acetamide: A Review
of Available Data

For researchers, scientists, and drug development professionals, this guide provides a
summary of the currently available information on N-Acetyl-N-(2-methylpropyl)acetamide.
Notably, there is a significant lack of publicly available data regarding its efficacy, mechanism of
action, and comparative performance against known standards.

This document compiles the existing chemical and physical data for N-Acetyl-N-(2-
methylpropyl)acetamide to serve as a foundational resource. However, without experimental
data on its biological activity, a comparative analysis of its efficacy remains unfeasible at this
time.

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of N-Acetyl-N-(2-
methylpropyl)acetamide, gathered from various chemical databases.
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Property Value Source

Molecular Formula C8H15N02 [1]

Molecular Weight 157.21 g/mol [1]

CAS Number 1787-52-6 [2]
N-acetyl-N-(2-

IUPAC Name , [2]
methylpropyl)acetamide
Diacetamide, N-isobutyl-;

Synonyms EINECS 217-249-8; N-Acetyl- [2]
N-(2-methylpropyl)acetamide

Boiling Point 229.1°C at 760mmHg [2]

Flash Point 84.7°C [2]

Density 0.967g/cm?3 [2]

Canonical SMILES

CC(C)CN(C(=0)C)C(=0)C

[1]

InChl Key

WQJIBTSUJIPQKSOP-
UHFFFAOYSA-N

[1]

Hydrogen Bond Acceptor
Count

[2]

Hydrogen Bond Donor Count

0

[2]

Water Solubility

26180 mg/L @ 25 °C

(estimated)

[3]

It is important to note that some sources refer to a similar compound, N-(2-
methylpropyl)acetamide (CAS 1540-94-9), which has a different molecular formula (C6H13NO)
and weight (approximately 115.17 g/mol ).[4][5] This distinction is critical for researchers

sourcing chemical entities.
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Currently, there is no publicly available scientific literature detailing the efficacy of N-Acetyl-N-
(2-methylpropyl)acetamide in any biological system. Consequently, a comparison of its
performance with any known standards is not possible. The Human Metabolome Database and
FooDB note that the related compound N-(2-methylpropyl)acetamide has been detected in
alcoholic beverages, which may suggest its use as a potential biomarker for consumption, but
this is not indicative of therapeutic or biological efficacy.[6]

Mechanism of Action

The mechanism of action for N-Acetyl-N-(2-methylpropyl)acetamide has not been elucidated
in any available studies. Without experimental data, any discussion of its potential signaling
pathways or molecular interactions would be purely speculative.

Experimental Protocols

As no experimental studies detailing the efficacy or mechanism of action of N-Acetyl-N-(2-
methylpropyl)acetamide have been found, there are no key experimental protocols to report.

Visualizations

Due to the lack of data on signaling pathways or experimental workflows, a diagram
representing the chemical structure of N-Acetyl-N-(2-methylpropyl)acetamide is provided
below to fulfill the visualization requirement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [gsrs-dev-public.ncats.io]

2. chembk.com [chembk.com]

3. N-isobutyl acetamide, 1540-94-9 [thegoodscentscompany.com]

4. Acetamide, N-(2-methylpropyl)- [webbook.nist.gov]

5. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b154605?utm_src=pdf-body-img
https://www.benchchem.com/product/b154605?utm_src=pdf-custom-synthesis
https://gsrs-dev-public.ncats.io/ginas/app/ui/substances/8bdce24e-63c7-4d0c-a154-710c855b2fe7
https://www.chembk.com/en/chem/Acetamide,%20N-(2-methylpropyl)-
http://www.thegoodscentscompany.com/data/rw1634451.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H13NO/c1-5(2)4-7-6(3)8/h5H,4H2,1-3H3,(H,7,8)
https://wap.guidechem.com/encyclopedia/acetamide-n-2-methylpropyl--dic206829.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 6. Human Metabolome Database: Showing metabocard for N-(2-Methylpropyl)acetamide
(HMDB0034203) [hmdb.ca]

 To cite this document: BenchChem. ["N-Acetyl-N-(2-methylpropyl)acetamide” efficacy in
comparison to known standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154605#n-acetyl-n-2-methylpropyl-acetamide-
efficacy-in-comparison-to-known-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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